Cas no 2920416-20-0 (5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid)

• Product Name: 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid
• CAS No: 2920416-20-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6796632
• PubChem ID: 169546186
• Update Time: 2025-06-08

5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2920416-20-0
• G15125
• 5-methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid
• 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid

• Inchi： 1S/C8H12O3/c1-7-2-8(3-7,6(9)10)5-11-4-7/h2-5H2,1H3,(H,9,10)
• InChI Key： OGFOVAIEBOEACS-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)O)CC(C)(C1)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid

Introduction to 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2920416-20-0)

5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2920416-20-0, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its distinct bicyclic framework and functional groups. This compound belongs to the class of oxabicycloalkanes, which are known for their complex three-dimensional structures and potential applications in drug design. The presence of a carboxylic acid moiety at the terminal position and a methyl group at the 5-position enhances its chemical reactivity, making it a valuable scaffold for synthetic modifications and biological evaluations.

The bicyclic core of 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid imparts rigidity to the molecule, which can be advantageous in binding interactions with biological targets. This structural motif has been explored in various pharmaceutical contexts, particularly where spatial constraints play a critical role in receptor binding affinity and selectivity. Recent studies have highlighted the potential of such scaffolds in developing novel therapeutic agents, particularly those targeting enzymes and receptors with complex binding pockets.

In the realm of drug discovery, the carboxylic acid group in 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid serves as a versatile functional handle for further derivatization. This group can be readily incorporated into amide linkages, esters, or other pharmacophoric elements, enabling the creation of libraries of analogs for high-throughput screening (HTS). The methyl substituent at the 5-position further modulates the electronic properties of the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advances in computational chemistry have facilitated the virtual screening of compounds like 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid against large databases of biological targets. Molecular docking studies have revealed promising interactions with enzymes involved in inflammatory pathways and cancer metabolism, suggesting potential therapeutic applications. For instance, modifications to the oxabicyclic core have been shown to enhance binding affinity to cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid presents both challenges and opportunities due to its strained cyclic structure. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to avoid unwanted side products. However, recent methodologies employing transition metal catalysis have streamlined these processes, improving yields and scalability. These advancements have made it feasible to produce sufficient quantities of the compound for both preclinical studies and industrial applications.

Beyond its pharmaceutical potential, 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid has been explored in material science applications due to its rigid framework and ability to form stable complexes with other molecules. Its unique conformational preferences make it an interesting candidate for designing molecular recognition systems, such as ligands for metal ions or substrates for enzyme mimics.

The biological activity of 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid has been investigated in several preclinical models. Initial studies have demonstrated modest inhibitory effects on certain metabolic enzymes, warranting further exploration into its mechanism of action. The compound’s ability to modulate enzyme activity without significant off-target effects makes it an attractive lead for developing selective inhibitors.

In conclusion, 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2920416-20-0) represents a structurally intriguing compound with broad applicability in medicinal chemistry and chemical biology. Its unique bicyclic scaffold combined with functional handles like the carboxylic acid group provides a rich platform for synthetic innovation and biological evaluation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play a pivotal role in the development of next-generation pharmaceuticals.